Cas no 1131615-01-4 (3-Bromo-4-propylbenzoic acid)

• Product Name: 3-Bromo-4-propylbenzoic acid
• CAS No: 1131615-01-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11110861
• CID: 1035040
• PubChem ID: 20387043
• Update Time: 2025-04-20

3-Bromo-4-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-propylbenzoic acid
• 3-bromanyl-4-propyl-benzoic acid
• AK130409
• CTK8E2193
• FT-0652780
• KB-145070
• SBB067756
• E76178
• VLXUNAMNAIRVJU-UHFFFAOYSA-N
• DB-060460
• 3-Bromo-4-propylbenzoicacid
• 4-propyl-3-bromo-benzoic acid
• DTXSID80606544
• 1131615-01-4
• SCHEMBL11509525
• A802943
• AKOS015843304
• BS-49793
• CS-0188020

• MDL： MFCD11110861
• Inchi： 1S/C10H11BrO2/c1-2-3-7-4-5-8(10(12)13)6-9(7)11/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： VLXUNAMNAIRVJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CCC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų